Sodium 4-aminosalicylate
Sodium 4-aminosalicylate
Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against Mycobacterium tuberculosis by competing with PABA for enzymes involved in folate synthesis, thereby suppressing growth and reproduction of M. tuberculosis, eventually leading to cell death.
An antitubercular agent often administered in association with ISONIAZID. The sodium salt of the drug is better tolerated than the free acid.
See also: Aminosalicylate sodium; aminosalicylic acid (component of).
An antitubercular agent often administered in association with ISONIAZID. The sodium salt of the drug is better tolerated than the free acid.
See also: Aminosalicylate sodium; aminosalicylic acid (component of).
Brand Name:
Vulcanchem
CAS No.:
133-10-8
VCID:
VC21003588
InChI:
InChI=1S/C7H7NO3.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,9H,8H2,(H,10,11);
SMILES:
C1=CC(=C(C=C1N)O)C(=O)[O-].[Na+]
Molecular Formula:
C7H7NNaO3
Molecular Weight:
176.12 g/mol
Sodium 4-aminosalicylate
CAS No.: 133-10-8
Cat. No.: VC21003588
Molecular Formula: C7H7NNaO3
Molecular Weight: 176.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against Mycobacterium tuberculosis by competing with PABA for enzymes involved in folate synthesis, thereby suppressing growth and reproduction of M. tuberculosis, eventually leading to cell death. An antitubercular agent often administered in association with ISONIAZID. The sodium salt of the drug is better tolerated than the free acid. See also: Aminosalicylate sodium; aminosalicylic acid (component of). |
|---|---|
| CAS No. | 133-10-8 |
| Molecular Formula | C7H7NNaO3 |
| Molecular Weight | 176.12 g/mol |
| IUPAC Name | sodium;4-amino-2-hydroxybenzoate;dihydrate |
| Standard InChI | InChI=1S/C7H7NO3.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,9H,8H2,(H,10,11); |
| Standard InChI Key | TUDXHDSCPJSDIO-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1N)O)C(=O)[O-].[Na+] |
| SMILES | C1=CC(=C(C=C1N)O)C(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC(=C(C=C1N)O)C(=O)O.[Na] |
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